Cas no 2228134-11-8 (4-4-methyl-3-(trifluoromethyl)phenoxypiperidine)

• Product Name: 4-4-methyl-3-(trifluoromethyl)phenoxypiperidine
• CAS No: 2228134-11-8
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 6455052
• PubChem ID: 144850378
• Update Time: 2025-05-19

4-4-methyl-3-(trifluoromethyl)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-4-methyl-3-(trifluoromethyl)phenoxypiperidine
• 4-[4-methyl-3-(trifluoromethyl)phenoxy]piperidine
• EN300-1939669
• 2228134-11-8

• Inchi： 1S/C13H16F3NO/c1-9-2-3-11(8-12(9)13(14,15)16)18-10-4-6-17-7-5-10/h2-3,8,10,17H,4-7H2,1H3
• InChI Key： RMSSKWHCJGKTIM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)OC1CCNCC1)(F)F

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-4-methyl-3-(trifluoromethyl)phenoxypiperidine

Chemical Profile of 4-4-methyl-3-(trifluoromethyl)phenoxypiperidine (CAS No. 2228134-11-8)

4-4-methyl-3-(trifluoromethyl)phenoxypiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2228134-11-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of phenoxypiperidine derivatives, which are known for their diverse applications in medicinal chemistry, particularly in the development of bioactive molecules targeting neurological and inflammatory pathways.

The molecular structure of 4-4-methyl-3-(trifluoromethyl)phenoxypiperidine incorporates several key functional groups that contribute to its pharmacological relevance. The presence of a trifluoromethyl group at the 3-position of the phenoxyl ring introduces electron-withdrawing effects, enhancing the lipophilicity and metabolic stability of the molecule. This modification is particularly valuable in drug design, as it can influence binding affinity and pharmacokinetic profiles. Additionally, the piperidine moiety provides a rigid bicyclic framework that can optimize interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-4-methyl-3-(trifluoromethyl)phenoxypiperidine and its potential biological targets. Studies suggest that this compound exhibits promising activity against enzymes involved in pain signaling and inflammation, making it a candidate for further investigation in the development of novel therapeutic agents. The trifluoromethyl group's ability to modulate electronic properties has been particularly highlighted in virtual screening campaigns, where it has shown potential in binding to protein kinases and other therapeutic targets.

In vitro studies have begun to elucidate the mechanism of action for 4-4-methyl-3-(trifluoromethyl)phenoxypiperidine, revealing its potential as an inhibitor of certain inflammatory pathways. The phenoxyl ring's interaction with hydrophobic pockets in target proteins, combined with the piperidine's ability to stabilize binding through hydrogen bonding, suggests a multifaceted approach to modulating biological activity. These findings align with current trends in drug discovery, where structurally diverse compounds are being explored to overcome resistance mechanisms associated with existing therapies.

The synthesis of 4-4-methyl-3-(trifluoromethyl)phenoxypiperidine represents a significant achievement in synthetic organic chemistry. The strategic introduction of fluorine atoms into the molecular framework requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired structure efficiently. These synthetic approaches not only highlight the compound's complexity but also showcase the ingenuity behind modern pharmaceutical synthesis.

The pharmacokinetic properties of 4-4-methyl-3-(trifluoromethyl)phenoxypiperidine are another area of active investigation. Preliminary data indicate that this compound exhibits favorable solubility profiles and metabolic stability, which are critical factors for drug efficacy and safety. Understanding these properties early in the drug development process can significantly reduce time-to-market by identifying potential liabilities before large-scale clinical trials commence.

As research progresses, 4-4-methyl-3-(trifluoromethyl)phenoxypiperidine is poised to play a pivotal role in addressing unmet medical needs across multiple therapeutic areas. Its structural features offer a rich scaffold for further derivatization, enabling medicinal chemists to explore new analogs with enhanced potency and selectivity. Collaborative efforts between academic researchers and industry scientists are essential to translate these laboratory findings into tangible therapeutic benefits for patients worldwide.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The unique electronic properties imparted by fluorine atoms can significantly alter pharmacological profiles, making them indispensable tools for medicinal chemists seeking to optimize drug candidates. 4-4-methyl-3-(trifluoromethyl)phenoxypiperidine exemplifies this trend, demonstrating how strategic incorporation of fluorine can lead to innovative therapeutic solutions.

In conclusion, CAS No. 2228134-11-8, corresponding to 4-4-methyl-3-(trifluoromethyl)phenoxypiperidine, represents a compelling example of how structural innovation can drive pharmaceutical progress. Its unique combination of functional groups and favorable pharmacokinetic properties make it a promising candidate for further development. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry investigations.